Cas no 41378-51-2 (Benzenamine,N-ethyl-N-(2-phenoxyethyl)-)

• Product Name: Benzenamine,N-ethyl-N-(2-phenoxyethyl)-
• CAS No: 41378-51-2
• MF: C₁₆H₁₉NO
• MW: 241.328164339066
• CID: 331415
• PubChem ID: 170498
• Update Time: 2025-04-19

Benzenamine,N-ethyl-N-(2-phenoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-ethyl-N-(2-phenoxyethyl)-
• N-ethyl-N-(2-phenoxyethyl)aniline
• EINECS 255-342-5
• SCHEMBL8047466
• DTXSID6068303
• Benzenamine, N-ethyl-N-(2-phenoxyethyl)-
• 41378-51-2
• NS00030974

• Inchi： 1S/C16H19NO/c1-2-17(15-9-5-3-6-10-15)13-14-18-16-11-7-4-8-12-16/h3-12H,2,13-14H2,1H3
• InChI Key： KKHWAYLPKGKYTI-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCN(C1C=CC=CC=1)CC

Computed Properties

• Exact Mass: 241.147
• Monoisotopic Mass: 241.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Density: 1.054
• Boiling Point: 369.2°Cat760mmHg
• Flash Point: 108.9°C
• Refractive Index: 1.579